Cas no 774-53-8 (5-Bromo-2,3'-bipyridine)

• Product Name: 5-Bromo-2,3'-bipyridine
• CAS No: 774-53-8
• MF: C₁₀H₇BrN₂
• MW: 235.079981088638
• MDL: MFCD09037420
• CID: 83067
• PubChem ID: 11390677
• Update Time: 2025-06-11

5-Bromo-2,3'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,3'-bipyridine
• 5-Bromo-[2,3']bipyridinyl
• 5-bromo-2-pyridin-3-ylpyridine
• 2-(3-pyridyl)-5-bromopyridine
• 2,3'-Bipyridine,5-bromo
• 5-BROMO-[2,3']BIPYRIDINE
• 5-bromo-2-(3-pyridyl)pyridine
• 3-Bromo-6-(3-pyridyl)pyridine
• AKOS015941976
• DTXSID10464417
• MFCD09037420
• 2,3'-Bipyridine, 5-bromo-
• ILJRIAPZWHYPMK-UHFFFAOYSA-N
• CS-0319439
• BS-2101
• 774-53-8
• 5-BROMO-[2,3']-BIPYRIDINE
• SCHEMBL999177
• DB-368356
• G73638
• 5-Bromo-2,3-bipyridine

• MDL： MFCD09037420
• Inchi： 1S/C10H7BrN2/c11-9-3-4-10(13-7-9)8-2-1-5-12-6-8/h1-7H
• InChI Key： ILJRIAPZWHYPMK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 233.97900
• Monoisotopic Mass: 233.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.493±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 103-104 ºC
• Boiling Point: 332.4°C at 760 mmHg
• Flash Point: 154.8°C
• Refractive Index: 1.612
• Solubility: Slightly soluble (2.8 g/l) (25 º C),
• PSA: 25.78000
• LogP: 2.90610
• Solubility: Not determined

Additional information on 5-Bromo-2,3'-bipyridine

Introduction to 5-Bromo-2,3'-bipyridine (CAS No. 774-53-8)

5-Bromo-2,3'-bipyridine (CAS No. 774-53-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a bipyridine core with a bromine substituent at the 5-position. The bipyridine scaffold is known for its ability to form stable complexes with various metal ions, making it a valuable ligand in coordination chemistry and catalysis.

The synthesis of 5-Bromo-2,3'-bipyridine typically involves the coupling of 2-bromopyridine with 3-pyridylboronic acid using palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling. This method has been extensively studied and optimized to achieve high yields and purity, making it a preferred route for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, which reduce the use of hazardous reagents and minimize waste generation.

In the context of medicinal chemistry, 5-Bromo-2,3'-bipyridine has shown promise as a building block for the synthesis of bioactive compounds. The bromine substituent provides a convenient handle for further functionalization, allowing chemists to introduce a wide range of substituents to modulate the biological activity and pharmacokinetic properties of the resulting molecules. For instance, studies have demonstrated that derivatives of 5-Bromo-2,3'-bipyridine can exhibit potent antitumor activity by targeting specific enzymes or receptors involved in cancer cell proliferation.

One notable application of 5-Bromo-2,3'-bipyridine is in the development of metallotherapeutics. Metal complexes derived from this ligand have been shown to possess unique electronic and redox properties that can be exploited for therapeutic purposes. For example, ruthenium complexes containing 5-Bromo-2,3'-bipyridine have been investigated as potential anticancer agents due to their ability to induce apoptosis in cancer cells while sparing normal cells. These complexes also exhibit enhanced solubility and stability compared to traditional metal-based drugs, making them attractive candidates for clinical development.

In addition to its medicinal applications, 5-Bromo-2,3'-bipyridine has found utility in materials science. The bipyridine core can serve as a ligand in supramolecular assemblies and coordination polymers, which have applications in areas such as catalysis, sensing, and energy storage. For instance, coordination polymers based on 5-Bromo-2,3'-bipyridine have been used to create porous materials with high surface areas and tunable pore sizes, which are useful for gas adsorption and separation processes.

The photophysical properties of 5-Bromo-2,3'-bipyridine and its derivatives have also been extensively studied. These compounds exhibit strong absorption and emission characteristics in the visible region of the electromagnetic spectrum, making them suitable for use in photovoltaic devices and luminescent sensors. Recent research has focused on optimizing the electronic structure of these compounds to enhance their light-harvesting efficiency and stability under various environmental conditions.

In conclusion, 5-Bromo-2,3'-bipyridine (CAS No. 774-53-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and photophysics. Its unique structural features and versatile reactivity make it an invaluable tool for researchers seeking to develop new bioactive molecules and advanced materials. As research in these fields continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.